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Compound of Interest

Compound Name:
Methyl 5-bromo-3-

methoxypicolinate

Cat. No.: B1421094 Get Quote

A Researcher's Guide to Safely Handling Methyl 5-
bromo-3-methoxypicolinate
As a Senior Application Scientist, my primary goal is to empower fellow researchers to achieve

their objectives safely and efficiently. This guide moves beyond mere compliance, offering a

deep dive into the practical safety protocols for handling Methyl 5-bromo-3-
methoxypicolinate (CAS No. 1142192-55-9). The causality behind each recommendation is

explained to build a framework of safety that becomes second nature in your laboratory

operations.

Foundational Safety: Hazard Identification and Risk
Assessment
Before handling any chemical, a thorough understanding of its intrinsic hazards is non-

negotiable. Methyl 5-bromo-3-methoxypicolinate is a substituted picolinate, a class of

compounds widely used in pharmaceutical and agrochemical research. Its specific functional

groups necessitate careful handling. The Globally Harmonized System (GHS) provides our

initial framework for risk assessment.

This compound is classified with several key hazards: it is harmful if swallowed, and it causes

significant skin and eye irritation.[1][2] Furthermore, as a fine solid, it can become airborne,

posing a risk of respiratory tract irritation if inhaled.[1][3]
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Table 1: GHS Hazard Profile of Methyl 5-bromo-3-methoxypicolinate

Pictogram GHS Code Hazard Statement

Practical
Implication &
Primary Routes of
Exposure

alt text H302 Harmful if swallowed

Ingestion: Accidental

transfer from

contaminated hands

or surfaces to the

mouth.

H315 Causes skin irritation

Skin Contact: Direct

contact with the solid

or solutions can cause

redness, itching, and

inflammation.

H319
Causes serious eye

irritation

Eye Contact: The

most sensitive route;

contact can cause

significant pain,

redness, and potential

damage.

H335
May cause respiratory

irritation

Inhalation: Inhaling

the dust can irritate

the nose, throat, and

lungs, leading to

coughing and

discomfort.

The Core Protocol: Personal Protective Equipment
(PPE)
Your first line of defense is always engineering controls. However, appropriate PPE is the

critical final barrier between you and the chemical.
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Engineering Controls: Your Primary Defense
Before you even select your PPE, ensure your workspace is prepared.

Chemical Fume Hood: All manipulations of Methyl 5-bromo-3-methoxypicolinate,

especially handling the solid powder, must be performed inside a certified chemical fume

hood.[4] This contains the solid particulates and any potential vapors, preventing inhalation.

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

and unobstructed.[3][5] Familiarize yourself with their operation before you begin work.

Mandatory PPE Ensemble
The following PPE is required for all tasks involving this compound.

Eye and Face Protection: Standard safety glasses are insufficient. Due to the "serious eye

irritation" classification, chemical splash goggles that form a seal around the eyes are

mandatory.[6] These must conform to European Standard EN166 or OSHA 29 CFR

1910.133.[3][5]

Skin and Body Protection:

Gloves: Nitrile gloves are the standard for preventing incidental contact. Always check the

manufacturer's breakthrough time data if prolonged contact is anticipated. Double-gloving

can be employed for added protection during high-risk manipulations.

Lab Coat: A clean, long-sleeved lab coat is required to protect skin and clothing.[4] Ensure

it is fully buttoned.

Respiratory Protection:

Under normal conditions within a fume hood, respiratory protection is not typically

required.

However, if you must handle the material outside of a fume hood (e.g., in a ventilated

balance enclosure) or if there is a risk of generating significant dust, a NIOSH-approved

respirator is necessary.[3][5] A half-mask respirator with an organic vapor/acid gas

cartridge and a P100 particulate pre-filter is a robust choice.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1421094?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10605&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAH6437206&productDescription=METHL+5-BRMOSALICYLATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403050050&countryCode=US&language=en
https://www.echemi.com/sds/5-bromo-3-methylpicolinonitrile-pd180727118597.html
https://www.fishersci.com/store/msds?partNumber=AAH6437206&productDescription=METHL+5-BRMOSALICYLATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403050050&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10605&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAH6437206&productDescription=METHL+5-BRMOSALICYLATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403050050&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10605&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Task-Specific PPE Requirements

Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing Solid
Chemical Splash

Goggles
Nitrile Gloves Lab Coat

Required if not in

a fume hood

(e.g., N95 or

half-mask

respirator)

Preparing

Solutions

Chemical Splash

Goggles
Nitrile Gloves Lab Coat

Not required in a

fume hood

Running

Reaction

Chemical Splash

Goggles
Nitrile Gloves Lab Coat

Not required in a

fume hood

Spill Cleanup
Chemical Splash

Goggles

Heavy-duty

Nitrile Gloves
Lab Coat

Half-mask

respirator with

appropriate

cartridges

Operational Plan: A Step-by-Step Workflow
Adherence to a strict, logical workflow minimizes risk at every stage.

Experimental Workflow Protocol
Preparation: Before bringing the chemical into the workspace, ensure all necessary

equipment, solvents, and waste containers are prepared and placed within the fume hood.

Don PPE: Put on all required PPE as detailed in Section 2, ensuring a proper fit.

Weighing: Carefully weigh the required amount of Methyl 5-bromo-3-methoxypicolinate in

the fume hood. Use a disposable weigh boat to minimize cleaning of contaminated

glassware.

Solubilization: Add the solvent to the vessel containing the weighed solid. Do not add the

solid to the solvent, as this can increase the chance of dust becoming airborne.
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Execution: Perform your experimental procedure within the fume hood.

Decontamination: Upon completion, decontaminate all surfaces and non-disposable

equipment with an appropriate solvent (e.g., ethanol or isopropanol), treating the cleaning

materials as hazardous waste.

Waste Segregation: All disposable items that came into contact with the chemical (gloves,

weigh boats, paper towels) must be placed in a clearly labeled, sealed hazardous waste

container.

Doff PPE: Remove PPE in the correct order (gloves first, then lab coat, then goggles) to

prevent self-contamination. Wash hands thoroughly with soap and water.[3]

Logical Workflow Diagram
The following diagram illustrates the complete, self-validating workflow for safely handling

Methyl 5-bromo-3-methoxypicolinate.
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Preparation Phase

Active Handling Phase (in Fume Hood)

Post-Handling Phase

Review SDS & Protocol

Prepare Fume Hood & Equipment

Don Mandatory PPE

Weigh Solid Compound

Perform Experiment

Decontaminate Surfaces & Glassware

Segregate & Contain Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Safe Completion

End of Process

Click to download full resolution via product page

Caption: End-to-end workflow for handling Methyl 5-bromo-3-methoxypicolinate.
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Emergency Response Plan
Preparedness is key to mitigating the severity of any accidental exposure.

Skin Contact: Immediately remove contaminated clothing.[3] Rinse the affected skin area

with copious amounts of water for at least 15 minutes.[4] Seek medical attention if irritation

develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[3] Remove contact lenses if present and easy to do so.[4] You must seek

immediate medical attention.

Inhalation: Move the affected person to fresh air immediately.[3][4] If they feel unwell or have

difficulty breathing, seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate

medical attention. Show the Safety Data Sheet to the medical personnel.

Spill: Evacuate the immediate area. Wearing your full PPE ensemble, cover the spill with an

inert absorbent material (e.g., vermiculite or sand). Carefully sweep it into a designated

hazardous waste container. Do not use combustible materials like paper towels to absorb the

bulk of the spill.

Disposal and Decontamination
Proper disposal is a critical component of the chemical lifecycle and laboratory stewardship.

Waste Classification: As a brominated organic compound, all waste containing Methyl 5-
bromo-3-methoxypicolinate must be treated as hazardous.[7]

Containment: Waste must be collected in a robust, sealed, and clearly labeled container. The

label should read "Hazardous Waste: Brominated Organic Solid" and include the full

chemical name.

Procedure: Follow your institution's specific guidelines for hazardous waste disposal. Never

pour this chemical or its solutions down the drain or dispose of it in regular trash.[4] The
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Environmental Health & Safety (EHS) office at your institution is the final authority on

disposal procedures.

By integrating these principles of hazard assessment, rigorous PPE use, and procedural

discipline, you can confidently and safely utilize Methyl 5-bromo-3-methoxypicolinate in your

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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